Methyl protogracillin

• Molecular Formula: C52H86O23
• Molecular Weight: 1079.2 g/mol
• InChI: InChI=1S/C52H86O23/c1-21(20-67-46-41(63)39(61)35(57)30(17-53)70-46)9-14-52(66-6)22(2)33-29(75-52)16-28-26-8-7-24-15-25(10-12-50(24,4)27(26)11-13-51(28,33)5)69-49-45(74-47-42(64)38(60)34(56)23(3)68-47)44(37(59)32(19-55)72-49)73-48-43(65)40(62)36(58)31(18-54)71-48/h7,21-23,25-49,53-65H,8-20H2,1-6H3
• InChIKey: LOSNTJHBTWBJCC-UHFFFAOYSA-N

Methyl Protogracillin Procurement Guide

Methyl protogracillin (CAS 54522-53-1, C52H86O23, MW 1079.23) is a furostanol steroidal saponin isolated from various Dioscorea species, including Dioscorea collettii var. hypoglauca, D. pseudojaponica, and D. spongiosa . It is chemically distinct from spirostanol analogs (e.g., gracillin) due to its F-ring-opened structure with a methoxy group at C-22 . Its anticancer activity has been systematically evaluated in the NCI 60-cell line screen, revealing a unique pattern of selective cytotoxicity not shared by related saponins [1].

1 Furostanol saponin probe — open F-ring, C-22 methoxy, C-26 glucosyl structure

2 NCI-60 panel screening context — cell-model endpoint review across solid tumor and leukemia lines

3 Stereochemical-control context — 25R configuration; distinct from 25S epimer for leukemia-selectivity studies

• [1] Hu K, Yao X. Methyl protogracillin (NSC-698792): the spectrum of cytotoxicity against 60 human cancer cell lines in the National Cancer Institute's anticancer drug screen panel. Anticancer Drugs. 2001; 12(6): 541-547. View Source

Why Generic Saponin Substitution Fails

Despite sharing a common steroidal backbone, furostanol saponins like methyl protogracillin exhibit profound differences in cytotoxicity, target selectivity, and mechanism of action compared to their spirostanol (e.g., gracillin) or other furostanol (e.g., methyl protodioscin) counterparts [1]. The C-25 R/S stereochemistry and the presence of the F-ring critically dictate selective activity against specific cancer subpanels [1]. Consequently, substituting methyl protogracillin with a less expensive or more readily available saponin such as dioscin or gracillin will not replicate its unique selectivity profile and may compromise experimental outcomes in projects aimed at CNS, melanoma, or renal cancer research [2].

F-ring Spirostanol analogs may shift selectivity — gracillin shows resistance gaps absent in furostanol scaffold

C-25 25S epimer leukemia selectivity pattern may differ — stereochemistry review required before substitution

MoA Unique COMPARE profile — no known compounds share this cytotoxicity pattern; mechanism context may not transfer

• [1] Hu K, Dong A, Yao X, Kobayashi H, Iwasaki S. The cytotoxicity of methyl protoneogracillin (NSC-698793) and gracillin (NSC-698787), two steroidal saponins from the rhizomes of Dioscorea collettii var. hypoglauca, against human cancer cells in vitro. Phytother Res. 2003; 17(6): 620-626. View Source
• [2] Hu K, Yao X. Methyl protogracillin (NSC-698792): the spectrum of cytotoxicity against 60 human cancer cell lines in the National Cancer Institute's anticancer drug screen panel. Anticancer Drugs. 2001; 12(6): 541-547. View Source

Quantitative Differentiation Evidence

NCI-60 Cytotoxicity Spectrum Comparison

In the NCI 60-cell line panel, methyl protogracillin demonstrated potent and selective cytotoxicity (GI50 ≤ 2.0 μM) against seven distinct cancer cell lines spanning CNS, melanoma, renal, and breast cancers, with a selectivity index of 26- to 56-fold compared to the least sensitive line [1]. In contrast, the structurally related spirostanol saponin gracillin showed no activity against several of these cell lines (EKVX non-small cell lung, HT29 colon, OVCAR-5 ovarian, and SN12C renal) and lacked selectivity overall [2]. This demonstrates that the furostanol F-ring of methyl protogracillin confers a specific and advantageous selectivity profile absent in its spirostanol analog.

Cytotoxicity Spectrum

Head-to-head

Methyl protogracillin: 0 resistant lines. Gracillin: 4 resistant lines (EKVX, HT29, OVCAR-5, SN12C)

Supports broader cell-model endpoint coverage

NCI-60 panel; reported cross-study comparison

Evidence Dimension	Cytotoxic Selectivity in NCI 60-Cell Line Panel
Target Compound Data	GI50 ≤ 2.0 μM against KM12, U251, MALME-3M, M14, 786-0, UO-31, MDA-MB-231; Selectivity index of 26-56 fold vs. CCRF-CEM
Comparator Or Baseline	Gracillin: No activity against EKVX, HT29, OVCAR-5, SN12C; cytotoxicity at micromolar levels but no selectivity
Quantified Difference	Methyl protogracillin shows selective activity against 7 lines with high selectivity indices; gracillin shows no activity against 4 of these cancer types and lacks overall selectivity.
Conditions	In vitro cytotoxicity against 60 human cancer cell lines in the NCI screen (GI50 measurement).

Why This Matters

Procuring methyl protogracillin over gracillin is essential for projects targeting CNS, melanoma, or renal cancers where gracillin is inactive.

• [1] Hu K, Yao X. Methyl protogracillin (NSC-698792): the spectrum of cytotoxicity against 60 human cancer cell lines in the National Cancer Institute's anticancer drug screen panel. Anticancer Drugs. 2001; 12(6): 541-547. View Source
• [2] Hu K, Dong A, Yao X, Kobayashi H, Iwasaki S. The cytotoxicity of methyl protoneogracillin (NSC-698793) and gracillin (NSC-698787), two steroidal saponins from the rhizomes of Dioscorea collettii var. hypoglauca, against human cancer cells in vitro. Phytother Res. 2003; 17(6): 620-626. View Source

F-Ring Configuration and SAR Selectivity

COMPARE analysis of methyl protogracillin's mean graph from the NCI 60-cell line screen revealed no other compound in the NCI database with a similar cytotoxicity pattern [1]. This is a strong bioinformatic indicator of a novel mechanism of action distinct from known anticancer agents [1]. In contrast, while gracillin and methyl protoneogracillin also showed unique patterns, the overall lack of selectivity for gracillin led to its deprioritization for further development [2]. This underscores methyl protogracillin's value as a chemical probe for discovering new anticancer targets.

F-Ring SAR

Head-to-head

Furostanol (open F-ring) confers distinct selectivity vs. spirostanol (closed F-ring)

F-ring configuration key determinant of selectivity

SAR derived from NCI screening platform

Evidence Dimension	Mechanism of Action Novelty (COMPARE Analysis)
Target Compound Data	No compounds in NCI database share a similar cytotoxicity pattern (mean graph).
Comparator Or Baseline	Gracillin also had a unique COMPARE pattern but was not selected for further in vivo testing due to lack of selectivity.
Quantified Difference	Both compounds showed unique patterns, but only methyl protogracillin was associated with a combination of unique mechanism and high selectivity.
Conditions	In silico COMPARE analysis using NCI 60-cell line cytotoxicity data.

Why This Matters

For mechanism-of-action studies and chemical biology applications, methyl protogracillin offers a distinct fingerprint not found in other saponins or standard chemotherapeutics.

• [1] Hu K, Yao X. Methyl protogracillin (NSC-698792): the spectrum of cytotoxicity against 60 human cancer cell lines in the National Cancer Institute's anticancer drug screen panel. Anticancer Drugs. 2001; 12(6): 541-547. View Source
• [2] Hu K, Dong A, Yao X, Kobayashi H, Iwasaki S. The cytotoxicity of methyl protoneogracillin (NSC-698793) and gracillin (NSC-698787), two steroidal saponins from the rhizomes of Dioscorea collettii var. hypoglauca, against human cancer cells in vitro. Phytother Res. 2003; 17(6): 620-626. View Source

COMPARE Analysis: Unique Mechanism of Action

In the rhizomes of Costus speciosus, methyl protogracillin was quantified at 297.97 ± 0.07 mg/g dried weight in the butanol fraction, significantly higher than the co-occurring saponin dioscin at 158.72 ± 0.27 mg/g [1]. This nearly two-fold higher abundance makes C. speciosus a more efficient and cost-effective source for isolating methyl protogracillin compared to dioscin, reducing the raw material and purification burden for procurement.

COMPARE Analysis

Class-level

Zero matches in NCI database — unique cytotoxicity mean graph

Supports novel mechanism exploration context

Data to verify; database snapshot at time of analysis

Evidence Dimension	Abundance in Plant Source (Butanol Fraction of Rhizomes)
Target Compound Data	297.97 ± 0.07 mg/g dried wt.
Comparator Or Baseline	Dioscin: 158.72 ± 0.27 mg/g dried wt.
Quantified Difference	Methyl protogracillin is 1.88 times more abundant than dioscin in this source.
Conditions	UPLC/ESI-MS/MS quantification in the butanol fraction of Costus speciosus rhizomes.

Why This Matters

This data supports selecting methyl protogracillin over dioscin for projects requiring larger quantities, as it can be isolated more efficiently from this source.

• [1] Kumar A, Maurya AK, Chand G, et al. Comparative metabolic profiling of Costus speciosus leaves and rhizomes using NMR, GC-MS and UPLC/ESI-MS/MS. 2023. View Source

Recommended Research Use Cases

Broad-Spectrum Screening Without Resistance Gaps

Given its documented selective activity (GI50 ≤ 2.0 μM) against CNS (U251), melanoma (MALME-3M, M14), and renal (786-0, UO-31) cancer cell lines in the NCI panel [1], methyl protogracillin is ideally suited for in vitro mechanistic studies targeting these malignancies. Its high selectivity index (26- to 56-fold) minimizes off-target effects on less sensitive lineages, enabling cleaner dissection of cancer-specific pathways.

Novel Mechanism Discovery and Target Deconvolution

The COMPARE analysis indicates a novel mechanism of action not shared by any other compound in the NCI database [1]. This makes methyl protogracillin an excellent chemical probe for target deconvolution and pathway mapping in drug discovery programs, particularly those exploring mechanisms orthogonal to standard cytotoxic agents.

SAR Studies of F-Ring Configuration

As a key steroidal saponin identified in multiple Dioscorea species including D. hypoglauca, D. spongiosa, and D. pseudojaponica [1][2], methyl protogracillin serves as a robust chemical marker. Its procurement is essential for developing and validating HPLC/UPLC methods for the authentication and standardization of traditional Chinese medicine preparations such as Dioscoreae Hypoglaucae Rhizoma.

Application

Selection Property

Validation Focus

Cell-model panel screening

Broad cell-model endpoint coverage

Verify absence of intrinsic resistance gaps in target panel

Novel mechanism exploration

Unique COMPARE cytotoxicity pattern

Confirm mechanism novelty in target deconvolution assays

F-ring SAR studies

Furostanol scaffold reference

Compare selectivity vs. spirostanol and 25S epimer controls

Selectivity determinant studies

26×–56× GI50 gradient window

Map molecular correlates of sensitivity and resistance

• [1] Hu K, Yao X. Methyl protogracillin (NSC-698792): the spectrum of cytotoxicity against 60 human cancer cell lines in the National Cancer Institute's anticancer drug screen panel. Anticancer Drugs. 2001; 12(6): 541-547. View Source
• [2] Yang DJ, Lu TJ, Hwang LS. Isolation and identification of steroidal saponins in Taiwanese yam cultivar (Dioscorea pseudojaponica Yamamoto). J Agric Food Chem. 2003; 51(22): 6438-6444. View Source